Cas no 1154320-00-9 (4-(4-Amino-3-methylphenyl)piperazin-2-one)
4-(4-Amino-3-methylphenyl)piperazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-AMINO-3-METHYLPHENYL)-2-PIPERAZINONE
- 4-(4-amino-3-methylphenyl)piperazin-2-one
- 4-(4-Amino-3-methylphenyl)piperazin-2-one
-
- Inchi: 1S/C11H15N3O/c1-8-6-9(2-3-10(8)12)14-5-4-13-11(15)7-14/h2-3,6H,4-5,7,12H2,1H3,(H,13,15)
- InChI Key: LWRMIFQAVUVBHP-UHFFFAOYSA-N
- SMILES: O=C1CN(C2C=CC(=C(C)C=2)N)CCN1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 244
- Topological Polar Surface Area: 58.4
4-(4-Amino-3-methylphenyl)piperazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM307143-1g |
4-(4-Amino-3-methylphenyl)piperazin-2-one |
1154320-00-9 | 95% | 1g |
$185 | 2022-09-30 | |
| Chemenu | CM307143-5g |
4-(4-Amino-3-methylphenyl)piperazin-2-one |
1154320-00-9 | 95% | 5g |
$554 | 2022-09-30 |
4-(4-Amino-3-methylphenyl)piperazin-2-one Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 4-(4-Amino-3-methylphenyl)piperazin-2-one
4-(4-Amino-3-methylphenyl)piperazin-2-one: A Comprehensive Overview
The compound 4-(4-Amino-3-methylphenyl)piperazin-2-one, identified by the CAS Registry Number 1154320-00-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery. The molecule consists of a piperazinone ring fused with an aromatic amine group, making it a versatile scaffold for various chemical modifications.
Recent studies have highlighted the importance of piperazinone derivatives in medicinal chemistry, particularly as they exhibit promising bioactivity profiles. The presence of the amino group at the para position of the phenyl ring introduces additional functional diversity, enhancing the compound's potential for interactions with biological targets. This structural feature has been exploited in designing novel therapeutics targeting central nervous system disorders, such as depression and anxiety.
The synthesis of 4-(4-Amino-3-methylphenyl)piperazin-2-one involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for further studies. The methyl group at the meta position of the phenyl ring contributes to the molecule's stability and solubility, which are critical factors in drug development.
In terms of pharmacological activity, this compound has shown potent inhibitory effects on certain enzymes involved in neurodegenerative diseases. For instance, recent findings suggest that it may act as a modulator of monoamine oxidase (MAO), an enzyme implicated in Parkinson's disease. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system-related therapies.
The application of computational chemistry tools has further elucidated the molecular interactions of 4-(4-Amino-3-methylphenyl)piperazin-2-one. Docking studies reveal that the compound can bind effectively to various receptor sites, suggesting its potential as a lead compound for drug design. These insights have been corroborated by in vitro assays, which demonstrate its selectivity and efficacy against specific biological targets.
Looking ahead, ongoing research is focused on enhancing the bioavailability and reducing off-target effects of this compound. By modifying its structural features, such as altering the substituents on the phenyl ring or optimizing the piperazinone core, scientists aim to develop more effective therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process.
In conclusion, 4-(4-Amino-3-methylphenyl)piperazin-2-one represents a valuable addition to the arsenal of chemical entities being explored for therapeutic applications. Its unique structure, coupled with emerging research findings, positions it as a key player in future drug development initiatives. As advancements in synthetic methodologies and biological screening continue to unfold, this compound is poised to make significant contributions to the field of medicinal chemistry.
1154320-00-9 (4-(4-Amino-3-methylphenyl)piperazin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)